Cas no 36415-91-5 (7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniumyl β-D-glucopyranoside chloride)
36415-91-5 structure
Product Name:7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniumyl β-D-glucopyranoside chloride
CAS No:36415-91-5
MF:C32H39ClO21
MW:795.09247136116
CID:837599
PubChem ID:73774601
Update Time:2024-10-30
7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniumyl β-D-glucopyranoside chloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzopyrylium, 5-(β-D-glucopyranosyloxy)-7-hydroxy-2-(3,4,5-trihydroxyphenyl)-3-[(2-O-β-D-xylopyranosyl-D-glucopyranosyl)oxy]-, chloride (9CI)
- Delphinidin 3-sambubioside-5-glucoside chloride
- 5-(beta-D-Glucopyranosyloxy)-7-hydroxy-2-(3,4,5-trihydroxyphenyl)-3-[(2-O-beta-D-xylopyranosyl-D-glucopyranosyl)oxy]-1-benzopyrylium chloride
- 7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniu
- Delphinidin-3-O-sambubioside-5-O-glucoside chloride
- FS-7435
- 36415-91-5
- AKOS040763601
- 7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniumyl β-D-glucopyranoside chloride
-
- Inchi: 1S/C32H38O21.ClH/c33-6-18-22(41)24(43)27(46)31(51-18)49-16-4-10(35)3-15-11(16)5-17(28(48-15)9-1-12(36)20(39)13(37)2-9)50-32-29(25(44)23(42)19(7-34)52-32)53-30-26(45)21(40)14(38)8-47-30;/h1-5,14,18-19,21-27,29-34,38,40-46H,6-8H2,(H3-,35,36,37,39);1H/t14-,18-,19-,21+,22-,23-,24+,25+,26-,27-,29-,30+,31-,32-;/m1./s1
- InChI Key: YBQPFHZHJBQQGV-BTIHIVKHSA-N
- SMILES: [Cl-].[C@@H]1(OC2C3C=C(O[C@@H]4O[C@H](CO)[C@@H](O)[C@H](O)[C@H]4O[C@@H]4OC[C@@H](O)[C@H](O)[C@H]4O)C(C4C=C(O)C(O)=C(O)C=4)=[O+]C=3C=C(O)C=2)O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O
Computed Properties
- Exact Mass: 794.1672359g/mol
- Monoisotopic Mass: 794.1672359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 15
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 53
- Rotatable Bond Count: 9
- Complexity: 1160
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.567
- Topological Polar Surface Area: 340Ų
7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniumyl β-D-glucopyranoside chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN6615-5 mg |
Delphinidin 3-sambubioside-5-glucoside chloride |
36415-91-5 | 5mg |
¥6760.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN6615-5 mg |
Delphinidin-3-O-sambubioside-5-O-glucoside chloride |
36415-91-5 | 5mg |
¥6760.00 | 2021-09-23 | ||
| ChemFaces | CFN91870-5mg |
Delphinidin-3-O-sambubioside-5-O-glucoside chloride |
36415-91-5 | >=98% | 5mg |
$318 | 2023-09-19 | |
| TargetMol Chemicals | TN6615-1 ml * 10 mm |
Delphinidin 3-sambubioside-5-glucoside chloride |
36415-91-5 | 1 ml * 10 mm |
¥ 7190 | 2024-07-20 | ||
| TargetMol Chemicals | TN6615-1 mg |
Delphinidin 3-sambubioside-5-glucoside chloride |
36415-91-5 | 98% | 1mg |
¥ 1,430 | 2023-07-11 | |
| TargetMol Chemicals | TN6615-5 mg |
Delphinidin 3-sambubioside-5-glucoside chloride |
36415-91-5 | 98% | 5mg |
¥ 6,180 | 2023-07-11 | |
| TargetMol Chemicals | TN6615-1 mL * 10 mM (in DMSO) |
Delphinidin 3-sambubioside-5-glucoside chloride |
36415-91-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 7190 | 2023-09-15 | |
| TargetMol Chemicals | TN6615-1mg |
Delphinidin 3-sambubioside-5-glucoside chloride |
36415-91-5 | 1mg |
¥ 1430 | 2024-07-20 | ||
| TargetMol Chemicals | TN6615-5mg |
Delphinidin 3-sambubioside-5-glucoside chloride |
36415-91-5 | 5mg |
¥ 6180 | 2024-07-20 |
7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniumyl β-D-glucopyranoside chloride Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
36415-91-5 (7-Hydroxy-2-(3,4,5-trihydroxyphenyl)-3-{[2-O-(β-D-xylopyranosyl)-β-D-glucopyranosyl]oxy}-5-chromeniumyl β-D-glucopyranoside chloride) Related Products
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